1-({[1-(prop-2-en-1-yl)-1H-benzimidazol-2-yl]amino}methyl)naphthalen-2-ol

• Molecular Formula: C21H19N3O
• Molecular Weight: 329.4 g/mol
• IUPAC Name: 1-[[(1-prop-2-enylbenzimidazol-2-yl)amino]methyl]naphthalen-2-ol
• InChI: InChI=1S/C21H19N3O/c1-2-13-24-19-10-6-5-9-18(19)23-21(24)22-14-17-16-8-4-3-7-15(16)11-12-20(17)25/h2-12,25H,1,13-14H2,(H,22,23)
• InChI Key: ZJWKXMRGLHHICI-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C2=CC=CC=C2N=C1NCC3=C(C=CC4=CC=CC=C43)O

Description

1-({[1-(prop-2-en-1-yl)-1H-benzimidazol-2-yl]amino}methyl)naphthalen-2-ol is a complex organic compound that features a benzimidazole moiety linked to a naphthalen-2-ol structure via an aminomethyl bridge

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-({[1-(prop-2-en-1-yl)-1H-benzimidazol-2-yl]amino}methyl)naphthalen-2-ol typically involves multi-step organic reactions. One common route includes the following steps:

Formation of the benzimidazole core: This can be achieved by condensing o-phenylenediamine with prop-2-en-1-al under acidic conditions.

Aminomethylation: The benzimidazole derivative is then reacted with formaldehyde and a secondary amine to introduce the aminomethyl group.

Coupling with naphthalen-2-ol: The final step involves coupling the aminomethylated benzimidazole with naphthalen-2-ol using a suitable coupling agent like EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) in the presence of a base.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic route to maximize yield and purity while minimizing costs and environmental impact. This could include the use of continuous flow reactors, automated synthesis platforms, and green chemistry principles to reduce waste and energy consumption.

Chemical Reactions Analysis

Types of Reactions

1-({[1-(prop-2-en-1-yl)-1H-benzimidazol-2-yl]amino}methyl)naphthalen-2-ol can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using agents like potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions using agents like sodium borohydride or lithium aluminum hydride can convert ketones or aldehydes to alcohols.

Substitution: The compound can participate in nucleophilic substitution reactions, where the hydroxyl group can be replaced by other functional groups using reagents like thionyl chloride or phosphorus tribromide.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Sodium borohydride in methanol or lithium aluminum hydride in ether.

Substitution: Thionyl chloride in dichloromethane or phosphorus tribromide in toluene.

Major Products

Oxidation: Formation of ketones or carboxylic acids.

Reduction: Formation of alcohols.

Substitution: Formation of halogenated derivatives.

Scientific Research Applications

1-({[1-(prop-2-en-1-yl)-1H-benzimidazol-2-yl]amino}methyl)naphthalen-2-ol has several scientific research applications:

Medicinal Chemistry: The compound can be used as a scaffold for the development of new drugs, particularly those targeting cancer or infectious diseases.

Materials Science: It can be used in the synthesis of novel materials with unique optical or electronic properties.

Organic Synthesis: The compound can serve as an intermediate in the synthesis of more complex molecules.

Biological Studies: It can be used to study the interactions between small molecules and biological macromolecules like proteins and DNA.

Mechanism of Action

The mechanism of action of 1-({[1-(prop-2-en-1-yl)-1H-benzimidazol-2-yl]amino}methyl)naphthalen-2-ol involves its interaction with specific molecular targets. The benzimidazole moiety can bind to DNA or proteins, potentially inhibiting their function. The naphthalen-2-ol part of the molecule can interact with hydrophobic pockets in proteins, enhancing binding affinity and specificity. The aminomethyl bridge can facilitate the formation of hydrogen bonds with target molecules, further stabilizing the interaction.

Comparison with Similar Compounds

Similar Compounds

• 1-({[1-(prop-2-yn-1-yl)-1H-benzimidazol-2-yl]amino}methyl)naphthalen-2-ol
• 1-({[1-(prop-2-en-1-yl)-1H-benzimidazol-2-yl]amino}methyl)benzene
• 1-({[1-(prop-2-en-1-yl)-1H-benzimidazol-2-yl]amino}methyl)phenol

Uniqueness

1-({[1-(prop-2-en-1-yl)-1H-benzimidazol-2-yl]amino}methyl)naphthalen-2-ol is unique due to its combination of a benzimidazole core with a naphthalen-2-ol moiety. This structure provides a balance of hydrophobic and hydrophilic properties, making it versatile for various applications. The presence of the aminomethyl bridge also allows for additional functionalization, enhancing its utility in synthetic and medicinal chemistry.